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Compound of Interest

Compound Name: 1-Phenylimidazolidin-2-one

Cat. No.: B157022

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 1-Phenylimidazolidin-2-one.
Adherence to these protocols is critical for ensuring personal safety and maintaining a safe
laboratory environment.

Chemical Safety and Hazard Information

1-Phenylimidazolidin-2-one is a chemical compound that requires careful handling due to its
potential health hazards. Based on the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS), this compound is classified with the following hazards:

e Harmful if swallowed (H302)
e Causes skin irritation (H315)
o Causes serious eye irritation (H319)[1]

o May cause respiratory irritation (H335)

Quantitative Data

The following table summarizes key quantitative data for 1-Phenylimidazolidin-2-one.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b157022?utm_src=pdf-interest
https://www.benchchem.com/product/b157022?utm_src=pdf-body
https://www.benchchem.com/product/b157022?utm_src=pdf-body
https://hazwoper-osha.com/blog-post/adhere-to-the-correct-procedure-for-donning-and-doffing-ppe
https://www.benchchem.com/product/b157022?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value Source
Molecular Formula CoH10N20 PubChem
Molecular Weight 162.19 g/mol [1]

CAS Number 1848-69-7 [1]

No experimental data for melting point, boiling point, or solubility was readily available for 1-
Phenylimidazolidin-2-one.

Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment is mandatory for all personnel
handling this compound. The selection of PPE should be based on a thorough risk assessment
of the specific procedures being performed.

o Eye and Face Protection: Chemical safety goggles or a full-face shield must be worn at all
times in the laboratory to protect against splashes and airborne patrticles.

e Skin Protection:

o Gloves: Double-gloving with powder-free nitrile gloves is required. Gloves must be
inspected for integrity before use and changed frequently, especially if contamination is
suspected.

o Lab Coat/Gown: A disposable, long-sleeved gown that closes in the back is mandatory to
prevent contamination of personal clothing.

o Shoe Covers: Disposable shoe covers should be worn to prevent the tracking of
contaminants out of the laboratory.

» Respiratory Protection: A properly fit-tested N95 respirator or higher is required when
handling the powder outside of a containment system (e.g., fume hood, glove box) to prevent
inhalation of airborne patrticles.

Operational Plan: Step-by-Step Handling Protocol
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This protocol outlines the procedural steps for the safe handling of 1-Phenylimidazolidin-2-
one, from preparation to use.

Preparation and Engineering Controls

» Designate a specific area for handling 1-Phenylimidazolidin-2-one.

 All handling of the solid compound must be conducted within a certified chemical fume hood
or a glove box to minimize inhalation exposure.

o Cover the work surface with absorbent, disposable bench paper.

o Ensure that an emergency eyewash station and safety shower are readily accessible.

Donning of Personal Protective Equipment (PPE)

The following sequence should be followed when putting on PPE before handling the
compound:

Hand Hygiene: Wash hands thoroughly with soap and water.

o Shoe Covers: Sit down and put on shoe covers.

o Gown: Put on the disposable gown, ensuring it is securely tied at the back.
o Respirator: If required, perform a fit-check for your N95 respirator.

o Eye Protection: Put on safety goggles or a face shield.

o Gloves: Don the first pair of nitrile gloves, pulling the cuffs over the sleeves of the gown. Don
a second pair of gloves over the first.

Handling and Experimental Work

e Weighing: If possible, weigh the compound in an enclosed balance. If the balance cannot be
placed inside a fume hood, tare a container, add the powder to the container inside the hood,
seal the container, and then weigh it.
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o Transferring: Use a spatula or other designated tool to transfer the powder. Avoid pouring
directly from the bottle to minimize the generation of dust.

e Solution Preparation: When preparing solutions, slowly add the solid to the solvent to avoid
splashing.

o General Practices: Keep containers with the compound sealed when not in use. Wash hands
thoroughly after handling, even if gloves were worn.

Disposal Plan

All disposable PPE and materials that have come into contact with 1-Phenylimidazolidin-2-
one are considered hazardous waste.

Waste Segregation and Collection

e Solid Waste: Contaminated items such as gloves, shoe covers, bench paper, and disposable
gowns should be placed in a designated, labeled hazardous waste container.

o Liquid Waste: Unused solutions containing the compound should be collected in a separate,
labeled hazardous waste container. Do not pour any solutions down the drain.

o Empty Containers: The original container of the compound should be triple-rinsed with a
suitable solvent, and the rinsate collected as hazardous liquid waste. The rinsed container
can then be disposed of according to institutional guidelines.

Doffing of Personal Protective Equipment (PPE)

The following sequence is critical to prevent cross-contamination when removing PPE:

o Outer Gloves: Remove the outer pair of gloves by peeling them off from the cuff, turning
them inside out.

e Gown and Inner Gloves: Remove the gown by untying it and rolling it down from the
shoulders, turning it inside out. As the gown is being removed, peel off the inner pair of
gloves simultaneously, so they are contained within the gown.

o Shoe Covers: Sit down and remove shoe covers without touching the contaminated exterior.
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o Eye Protection: Remove safety goggles or face shield from the back.
e Respirator: Remove the respirator without touching the front.

o Hand Hygiene: Immediately wash hands thoroughly with soap and water.

Final Disposal

» All hazardous waste must be disposed of through a licensed hazardous waste management
company in accordance with local, state, and federal regulations.

Workflow and Safety Procedures Visualization

The following diagrams illustrate the key workflows for safely handling 1-Phenylimidazolidin-
2-one.
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Figure 1: PPE Donning and Doffing Workflow
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Figure 2: Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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